Sodium 12-hydroxyoctadecanoate

Specification

• CAS No.: 13329-67-4
• Molecular Formula: C18H35NaO3
• Molecular Weight: 322.5 g/mol
• IUPAC Name: sodium;12-hydroxyoctadecanoate
• Standard InChI: InChI=1S/C18H36O3.Na/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h17,19H,2-16H2,1H3,(H,20,21);/q;+1/p-1
• Standard InChI Key: NTVDGBKMGBRCKB-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCC(CCCCCCCCCCC(=O)[O-])O.[Na+]
• SMILES: CCCCCCC(CCCCCCCCCCC(=O)[O-])O.[Na+]
• Canonical SMILES: CCCCCCC(CCCCCCCCCCC(=O)[O-])O.[Na+]

Introduction

Sodium 12-hydroxyoctadecanoate, also known as sodium hydroxystearate, is a chemical compound derived from the reaction of sodium with 12-hydroxystearic acid. This compound is significant in various industrial applications due to its unique properties and functionalities.

Synthesis and Formation

Sodium hydroxystearate is synthesized by neutralizing 12-hydroxystearic acid with sodium hydroxide (NaOH). The reaction involves the deprotonation of the carboxylic group in the acid, forming a salt that is soluble in water under certain conditions.

$\text{C}_{18}\text{H}_{36}\text{O}_3 + \text{NaOH} \rightarrow \text{C}_{18}\text{H}_{35}\text{NaO}_3 + \text{H}_2\text{O}$

This process results in a stable anionic form of the fatty acid, which can be utilized in various formulations.

Industrial Uses

• Lubricants and Greases: Sodium hydroxystearate acts as a thickener for greases used in lubrication systems due to its ability to form stable gels.

• Cosmetics: It serves as an emulsifier or thickener in cosmetic products like creams and ointments.

• Coatings: Used as an additive for improving durability and stability of coatings.

• Rubber Industry: Functions as an activator for rubber vulcanization processes.

Safety Assessment

The safety profile of sodium hydroxystearate largely mirrors that of its parent compound, hydroxystearic acid, which has been extensively studied for use in cosmetics. The Cosmetic Ingredient Review (CIR) panel assesses such compounds based on available toxicological data.

Table: Key Safety Considerations

Parameter	Description
Toxicity Data	Generally considered safe based on parent compound studies
Formulation Conditions	Predominantly exists as salt forms at biological pH levels